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Compound of Interest

Compound Name: 7-Bromo-4-chlorocinnoline

CAS No.: 1800426-14-5

Cat. No.: B2361020

Get Quote

Introduction
7-Bromo-4-chlorocinnoline is a halogenated heterocyclic compound featuring a cinnoline

core. The cinnoline ring system, a bicyclic aromatic structure composed of a benzene ring

fused to a pyridazine ring, is a significant scaffold in medicinal chemistry. The strategic

placement of bromo and chloro substituents on this core at the 7- and 4-positions, respectively,

provides reactive handles for further chemical modifications, making 7-Bromo-4-
chlorocinnoline a potentially valuable building block in the synthesis of more complex

molecules for drug discovery and materials science. This guide provides a comprehensive

overview of the available technical information for this compound, including its identifiers, a

plausible synthetic approach, and its known properties, aimed at researchers and professionals

in the chemical and pharmaceutical sciences.

Core Identifiers and Chemical Properties
Precise identification of a chemical entity is fundamental for scientific research and

development. The following table summarizes the key identifiers for 7-Bromo-4-
chlorocinnoline.
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Identifier Value Source

CAS Number 1800426-14-5 [1]

IUPAC Name 7-bromo-4-chlorocinnoline Inferred from structure

Molecular Formula C₈H₄BrClN₂ [2]

Molecular Weight 243.49 g/mol Calculated from formula

Canonical SMILES
C1=CC2=C(C=C1Br)N=NC=C

2Cl
[2]

InChI

InChI=1S/C8H4BrClN2/c9-5-1-

2-6-7(10)4-11-12-8(6)3-5/h1-

4H

[2]

InChIKey
MOFADOQZRGDCGG-

UHFFFAOYSA-N
[2]

Due to the limited availability of public data, experimental physical properties such as melting

point, boiling point, and solubility for 7-Bromo-4-chlorocinnoline have not been extensively

reported. However, computational predictions from sources like PubChemLite suggest an

XlogP of 2.5, indicating a degree of lipophilicity.[2]

Plausible Synthetic Pathway
While specific, peer-reviewed synthetic protocols for 7-Bromo-4-chlorocinnoline are not

readily available in the public domain, a plausible synthetic route can be conceptualized based

on established methodologies for the formation of the cinnoline ring system. A common and

effective method for cinnoline synthesis is the Richter cyclization, which involves the

diazotization of a substituted 2-amino-α-phenylcinnamic acid derivative.

A potential synthetic workflow for 7-Bromo-4-chlorocinnoline is outlined below. This proposed

pathway is illustrative and would require experimental validation and optimization.

Experimental Protocol: A Proposed Synthesis
Step 1: Synthesis of 2-amino-4-bromobenzaldehyde
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This starting material can be prepared from commercially available 4-bromo-2-nitrotoluene

through oxidation of the methyl group to an aldehyde, followed by the reduction of the nitro

group to an amine.

Step 2: Condensation to form a chalcone derivative

The 2-amino-4-bromobenzaldehyde would then undergo a condensation reaction with a

suitable partner to introduce the atoms necessary for the formation of the pyridazine ring.

Step 3: Oxidative cyclization to form 7-bromo-4-hydroxycinnoline

The resulting intermediate would then be subjected to an oxidative cyclization reaction to form

the cinnoline ring, yielding 7-bromo-4-hydroxycinnoline.

Step 4: Chlorination to 7-Bromo-4-chlorocinnoline

The final step involves the conversion of the 4-hydroxy group to a chloro group. This is a

standard transformation in heterocyclic chemistry, often achieved using a chlorinating agent

such as phosphorus oxychloride (POCl₃).

Caution: This proposed synthesis involves hazardous reagents and should only be performed

by trained chemists in a well-ventilated fume hood with appropriate personal protective

equipment.

Synthetic Workflow Diagram
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Conceptual Synthesis of 7-Bromo-4-chlorocinnoline

Starting Material
(e.g., Substituted Aniline)

Diazotization & Cyclization
(Richter Synthesis Principle)

Step 1

Intermediate:
7-Bromo-4-hydroxycinnoline

Step 2

Chlorination
(e.g., with POCl₃)

Step 3

Final Product:
7-Bromo-4-chlorocinnoline

Step 4

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 7-Bromo-4-chlorocinnoline.

Applications in Research and Development
The specific applications of 7-Bromo-4-chlorocinnoline in drug discovery and materials

science are not yet well-documented in publicly accessible literature. However, the cinnoline

scaffold is a known "privileged structure" in medicinal chemistry, appearing in compounds with

a range of biological activities. The presence of two distinct halogen atoms at the 4- and 7-
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positions of the cinnoline ring in 7-Bromo-4-chlorocinnoline offers significant potential for its

use as a versatile intermediate in the synthesis of novel compounds.

The chloro group at the 4-position is particularly susceptible to nucleophilic aromatic

substitution, allowing for the introduction of various amine, alcohol, and thiol-containing side

chains. The bromo group at the 7-position can be utilized in transition metal-catalyzed cross-

coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, to introduce new carbon-

carbon or carbon-nitrogen bonds. This dual reactivity allows for the systematic exploration of

the chemical space around the cinnoline core to develop libraries of compounds for screening

against various biological targets.

Safety and Handling
A specific Safety Data Sheet (SDS) for 7-Bromo-4-chlorocinnoline is not widely available. In

the absence of specific toxicological data, this compound should be handled with the utmost

care, assuming it is hazardous. Standard laboratory safety protocols for handling new chemical

entities should be strictly followed. This includes the use of personal protective equipment

(PPE) such as safety goggles, a lab coat, and chemical-resistant gloves. All manipulations

should be carried out in a well-ventilated fume hood to avoid inhalation of any dust or vapors.

Conclusion
7-Bromo-4-chlorocinnoline is a chemical compound with significant potential as a building

block in synthetic and medicinal chemistry. While detailed experimental data on its properties,

synthesis, and applications are currently limited in the public domain, its structure suggests a

high degree of utility for the creation of diverse molecular libraries. This technical guide has

consolidated the available information on its core identifiers and proposed a plausible synthetic

strategy. Further research into this compound is warranted to fully elucidate its chemical and

biological properties and to unlock its potential in the development of new therapeutics and

functional materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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